Cas no 3137-55-1 (4(3H)-Pyrimidinone,6-hydrazinyl-5-nitro-)

• Product Name: 4(3H)-Pyrimidinone,6-hydrazinyl-5-nitro-
• CAS No: 3137-55-1
• MF: C₄H₅N₅O₃
• MW: 171.114199399948
• CID: 316078
• PubChem ID: 135408638
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-hydrazinyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-hydrazinyl-5-nitro-
• 6-hydrazinyl-5-nitro-1H-pyrimidin-4-one
• 4-Hydrazino-5-nitro-pyrimidin-6(1H)-on
• 4-Pyrimidinol, 6-hydrazino-5-nitro- (keto form)
• 6-hydrazino-5-nitro-3H-pyrimidin-4-one
• 6-hydrazino-5-nitro-4-pyrimidinol
• AC1N22DJ
• NSC54422
• AKOS002902456
• 3137-55-1
• AKOS006334076
• 4-hydrazino-6-oxo-5-nitropyrimidine
• NSC-54422
• NSC 54422
• DTXSID50398707

• Inchi： 1S/C4H5N5O3/c5-8-3-2(9(11)12)4(10)7-1-6-3/h1H,5H2,(H2,6,7,8,10)
• InChI Key： JMHQXDHUSORWFI-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N=CN1)NN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03935
• Monoisotopic Mass: 171.039239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: -0.7

Experimental Properties

• Density: 2.08
• Boiling Point: 308.2°Cat760mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.83
• PSA: 122.65
• LogP: 0.26020